Cas no 105892-20-4 (2-aminoethanol; 2-(2,4-dinitrophenyl)sulfanylacetic acid)

• Product Name: 2-aminoethanol; 2-(2,4-dinitrophenyl)sulfanylacetic acid
• CAS No: 105892-20-4
• MF: C₁₀H₁₃N₃O₇S
• MW: 319.291121244431
• CID: 215354
• PubChem ID: 60054
• Update Time: 2025-04-19

2-aminoethanol; 2-(2,4-dinitrophenyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• ((2,4-Dinitrophenyl)thio)acetic acid 2-aminoethanol (1:1)
• 2-aminoethanol
• 2-aminoethanol,2-(2,4-dinitrophenyl)sulfanylacetic acid
• 2-(2,4-dinitrophenyl)sulfanylacetic acid
• AC1L1SIQ
• AC1Q1ZP0
• ACETIC ACID, ((2,4-DINITROPHENYL)THIO)-, compd. with 2-AMINOETHANOL (1:1)
• ACMC-20m96q
• CTK0I1929
• Mono(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate
• DTXSID10909813
• 105892-20-4
• AKOS003290728
• [(2,4-Dinitrophenyl)sulfanyl]acetic acid--2-aminoethan-1-ol (1/1)
• 2-aminoethanol;2-(2,4-dinitrophenyl)sulfanylacetic acid
• ((2,4-Dinitrophenyl)thio)acetic acid 2-aminoethanol(1:1)
• 2-aminoethanol; 2-(2,4-dinitrophenyl)sulfanylacetic acid

• Inchi： 1S/C8H6N2O6S.C2H7NO/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16;3-1-2-4/h1-3H,4H2,(H,11,12);4H,1-3H2
• InChI Key： MNEKBQKPLOECLB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-].OCCN

Computed Properties

• Exact Mass: 319.04742
• Monoisotopic Mass: 319.04742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 201

Experimental Properties

• Density: g/cm3
• Boiling Point: 462.3°Cat760mmHg
• Flash Point: 233.4°C
• PSA: 200.49000
• LogP: 2.36380